Cas no 6322-70-9 ( )

• Product Name: &nbsp
• CAS No: 6322-70-9
• MF: C₁₇H₂₂NO
• MW: 256.362684726715
• CID: 959313
• PubChem ID: 410828
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• benzhydryl-(2-hydroxyethyl)-dimethylazanium
• AC1L8ZZL
• NSC32151
• NSC-32151
• DTXSID30328502
• N-(Diphenylmethyl)-2-hydroxy-N,N-dimethylethan-1-aminium
• 6322-70-9
•  

• Inchi： 1S/C17H22NO/c1-18(2,13-14-19)17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17,19H,13-14H2,1-2H3/q+1
• InChI Key： RZVRGGBYYCXZGC-UHFFFAOYSA-N
• SMILES： OCC[N+](C)(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.17026
• Monoisotopic Mass: 256.170139325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.84470